Cas no 2172450-26-7 (3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid
• CAS No: 2172450-26-7
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6556156
• PubChem ID: 165520020
• Update Time: 2025-07-25

3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid
• 2172450-26-7
• 3-ethyl-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidine-3-carboxylic acid
• EN300-1562035

• Inchi： 1S/C27H25N3O5/c1-2-27(25(32)33)15-30(16-27)24(31)22-12-7-13-23(28-22)29-26(34)35-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-13,21H,2,14-16H2,1H3,(H,32,33)(H,28,29,34)
• InChI Key： AFVQMYDAKYWZCY-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C2C=CC=C(NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)N=2)=O)C1)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 109Ų

Additional information on 3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid

Introduction to 3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid (CAS No. 2172450-26-7)

3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid, identified by its CAS number 2172450-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research for potential therapeutic applications.

The molecular structure of 3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid is characterized by its complex arrangement of functional groups, including an ethyl substituent, a pyridine ring, and an azetidine moiety. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its structural complexity and suggests potential interactions with biological targets. This intricate architecture makes it a valuable scaffold for drug discovery efforts aimed at modulating specific biochemical pathways.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological systems in unique ways. The pyridine and azetidine components of this molecule are particularly noteworthy, as they have been shown to participate in various pharmacophoric interactions. Pyridine derivatives are well-documented for their role in pharmaceuticals, often serving as key structural elements in drugs targeting neurological disorders, infectious diseases, and cancer. Similarly, azetidine rings have been explored for their potential in creating bioactive molecules with enhanced binding affinities and selectivity.

The fluoren-9-yl methoxycarbonyl group adds another layer of functionality to this compound, providing a rigid aromatic system that can improve solubility and metabolic stability. This feature is particularly important in drug design, where optimal pharmacokinetic properties are essential for clinical efficacy. The methoxycarbonyl moiety also serves as a protecting group or linker, allowing for further chemical modifications that can fine-tune the biological activity of the molecule.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where structural features are carefully optimized to maximize therapeutic effects while minimizing side effects. The compound 3-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid exemplifies this approach, as its design incorporates multiple functional groups that are known to enhance binding to biological targets. This has led to its investigation as a potential lead compound in several therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine ring is known to interact with neurotransmitter receptors and ion channels, making it a valuable component in drugs designed to modulate central nervous system activity. Additionally, the azetidine ring can contribute to binding affinity by occupying specific spatial orientations within target proteins. These features suggest that 3ethyl1 6((9Hfluorenylmethoxycarbonylamino)pyridine2carbonyлазetidine3carboxylic acid may have utility in conditions such as epilepsy, depression, and neurodegenerative diseases.

Another area where this compound shows promise is in oncology. Cancer therapeutics often rely on molecules that can selectively inhibit key signaling pathways involved in tumor growth and progression. The structural motifs present in 3ethyl1 6((9Hfluorenylmethoxycarbonylamino)pyridine2carbonyлазetidine3carboxylic acid could potentially interfere with enzymes or receptors that are overexpressed in certain cancer types. Preclinical studies have begun to explore its interactions with proteins such as kinases and transcription factors, which are critical targets in modern cancer therapy.

The synthesis of 3ethyl1 6((9Hfluorenylmethoxycarbonylamino)pyridine2carbonyлазetidine3carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with protective group strategies allow for the precise construction of its molecular framework. These synthetic approaches are essential for ensuring the purity and yield required for preclinical and clinical studies.

In conclusion, 3ethyl1 6((9Hfluorenylmethoxycarbonylamino)pyridine2carbonyлазetidine3carboxylic acid (CAS No. 2172450267) represents a significant advancement in the development of novel bioactive molecules. Its intricate structure and diverse functional groups make it a promising candidate for therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping the future of medicine.